Cas no 1805471-81-1 (3,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile)

• Product Name: 3,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile
• CAS No: 1805471-81-1
• MF: C₉H₃F₆NO
• MW: 255.116643190384
• CID: 4794286
• Update Time: 2023-08-17

3,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-hydroxybenzonitrile

• Inchi： 1S/C9H3F6NO/c10-8(11,12)5-1-4(3-16)2-6(17)7(5)9(13,14)15/h1-2,17H
• InChI Key： IIZIHLXYCRBEDV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C#N)=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• XLogP3: 3.1
• Topological Polar Surface Area: 44